![molecular formula C8H20Cl2N2 B6191691 1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis CAS No. 2680534-05-6](/img/new.no-structure.jpg)
1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis
Description
1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis is a synthetic compound with a unique cyclobutyl structure
Properties
CAS No. |
2680534-05-6 |
|---|---|
Molecular Formula |
C8H20Cl2N2 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis typically involves the following steps:
Formation of the Cyclobutyl Ring: The cyclobutyl ring can be synthesized through a cyclization reaction involving appropriate precursors.
Introduction of the Dimethylamino Group: The dimethylamino group is introduced via a nucleophilic substitution reaction using dimethylamine.
Formation of the Methanamine Group: The methanamine group is added through a reductive amination reaction.
Formation of the Dihydrochloride Salt: The final step involves the formation of the dihydrochloride salt by reacting the free base with hydrochloric acid.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using similar reaction steps but optimized for higher yields and purity. Techniques such as continuous flow synthesis and automated reactors can be employed to enhance efficiency.
Chemical Reactions Analysis
Types of Reactions
1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, particularly at the dimethylamino group.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Dimethylamine in the presence of a suitable base.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or alcohols, while reduction may produce amines.
Scientific Research Applications
1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 1-[(1s,3s)-3-[(methylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis
- 1-[(1s,3s)-3-[(ethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis
Uniqueness
1-[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine dihydrochloride, cis is unique due to its specific cyclobutyl structure and the presence of the dimethylamino group. This combination imparts distinct chemical and biological properties, making it valuable for various applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
